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This technical guide delves into the distinct etymologies of the terms "tungsten” and "wolfram,"
both of which refer to the chemical element with atomic number 74 and the symbol W. The dual
nomenclature is a result of the element's complex history of discovery, involving multiple
scientists and the examination of two different minerals. This document provides a
comprehensive overview for researchers, scientists, and professionals in drug development,
clarifying the origins and usage of these two names.

The Dual Identity of Element 74

The element with the atomic number 74 is unique in its dual naming convention within the
scientific community. The name "tungsten” is predominantly used in English and French-
speaking regions, while "wolfram" is the standard in most European languages, particularly
Germanic and Slavic ones.[1][2] This divergence is rooted in the independent naming of two of
the element’s principal ore minerals: scheelite and wolframite.[1][3]

Etymology of Tungsten

The name "tungsten” has its origins in the Swedish language. It is a compound of the words
"tung,” meaning "heavy," and "sten,” meaning "stone."[4][5] This descriptive name was first
applied to the mineral now known as scheelite (calcium tungstate, CawWOa4), which was notable
for its high density.[2][6]

In 1781, the Swedish chemist Carl Wilhelm Scheele successfully isolated a new acid, tungstic
acid, from this "heavy stone".[1][7] Following this discovery, Scheele and his colleague Torbern

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13828277?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Tungsten
https://blog.metaloop.com/wolfram-tungsten-or-both
https://en.wikipedia.org/wiki/Tungsten
https://www.appliedgeochemists.org/sites/default/files/images/images-old/stories/IAGS_2013/10-McClenaghan-etal.pdf
https://www.etymonline.com/word/tungsten
https://www.eaglealloys.com/the-history-of-tungsten/
https://blog.metaloop.com/wolfram-tungsten-or-both
https://www.visualcapitalist.com/history-of-tungsten-worlds-strongest-metal/
https://en.wikipedia.org/wiki/Tungsten
https://www.smcgroup.com/what_is_the_history_of_tungsten_metal-9364.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Bergman suggested that a new metal could be reduced from this acid.[1][8] The name of the
mineral, tungsten, was thus associated with the yet-to-be-isolated element.[4]

Etymology of Wolfram

The term "wolfram™ has a more intricate and debated etymology, originating from German.[9] It
was the original name for the mineral wolframite ((Fe,Mn)WOQa4), from which the element was
first isolated.[5][10] The chemical symbol for the element, W, is derived from wolfram.[1][11]

The name "wolframite" is believed to have been given by German miners. One theory suggests
it comes from "wolf rahm," which translates to "wolf's soot" or "wolf's cream”.[1][9] Another
interpretation traces it to the Latin "spumi lupi,” meaning "wolf's foam".[2][11] These names
likely arose because the mineral interfered with the smelting of tin ore, metaphorically
"devouring" the tin like a wolf devours sheep.[11][12] There is also a suggestion that the name
could be derived from the Middle High German word "ram," meaning "soot" or "dirt," as a term
of contempt for the mineral's interference in tin extraction.[4][9] An alternative, less common
theory, proposes that "wolfram" could have originated from a personal name, a combination of
"wolf" and "hrafn" (raven).[13][14][15]

The Discovery and Naming of the Element

While Scheele was the first to identify the new acid from scheelite ("tungsten®), the credit for
isolating the metallic element goes to the Spanish brothers Juan José and Fausto Elhuyar in
1783.[1][11] They found an acid in wolframite that was identical to the tungstic acid discovered
by Scheele.[1] Later that year, they successfully reduced this acid with charcoal to isolate the
new metal, which they named "wolfram" or "volfram".[1][8]

Modern Usage

Today, the International Union of Pure and Applied Chemistry (IUPAC) accepts both "tungsten”
and "wolfram" as valid names for the element. However, "tungsten" is the preferred name in
English-language publications and by organizations such as the Royal Society of Chemistry. In
contrast, many other languages and scientific communities continue to use "wolfram".[8]

Data Presentation
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The following table summarizes the key etymological and historical data for tungsten and

wolfram.
Feature Tungsten Wolfram
Origin of Name Swedish German

Literal Meaning

"Heavy stone"[4][10]

"Wolf's soot," "wolf's cream," or
"wolf's foam"[1][2][9]

Associated Mineral

Scheelite (CaWOa4)[1]

Wolframite ((Fe,Mn)WOa4)[10]

Key Scientists

Carl Wilhelm Scheele, Torbern
Bergman[1][8]

Juan José and Fausto
Elhuyar[1][11]

Year of Key Discovery

1781 (Isolation of tungstic
acid)[1]

1783 (Isolation of the metal)[1]
[5]

Chemical Symbol

W (derived from Wolfram)[1]

W[1]

Primary Modern Usage

English and French
languages[1][2]

Most European (Germanic,

Slavic) languages|[1][2]

Experimental Protocols

The isolation of tungsten, as first performed by the Elhuyar brothers in 1783, involved the

following key steps:

» Extraction of Tungstic Acid from Wolframite: The wolframite ore was first treated with aqua

regia (a mixture of nitric acid and hydrochloric acid) to dissolve the iron and manganese

components. The remaining solid, tungstic acid (H2WOa), was then washed and dried.

e Reduction of Tungstic Acid: The purified tungstic acid was mixed with powdered charcoal.

This mixture was then heated to a high temperature in a sealed crucible. The carbon from

the charcoal acted as a reducing agent, removing the oxygen from the tungstic acid and

leaving behind the pure tungsten metal powder.

Mandatory Visualization
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The following diagrams illustrate the etymological and historical relationships discussed in this
guide.

Etymological pathway of the name "Tungsten".
Etymological pathway of the name "Wolfram".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1382827 7#understanding-the-etymology-of-tungsten-
and-wolfram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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